Farmers’ collective action via cooperatives is critical to achieving a wide range of economic and social benefits that lead to sustainable development and enhance the welfare of rural communities. Adopting a qualitative case study method, the paper compares the development and governance attributes of two cooperatives and seeks to identify how non-economic conditions explain their differences. The cases are selected from the United Kingdom and China, representing different cultural and legislation contexts, to explore the role of culture and legislation in formulating the governance of farmer cooperatives. The results demonstrate that: (1) the formation of member groups due to considerable member heterogeneity may lead to the skewed allocation of control rights and income rights; (2) legislation play an important role in formulating the governance of cooperatives; and (3) national culture potentially has influence on cooperative governance, but direct evidence is in insufficient.

Agricultural cooperatives in the United States are larger and more complex than ever before. Due to this growth, farmer directors need to up-skill to maximize farmer member benefits. Director education is generally considered a successful strategy for improving financial and strategic performance, yet little research has examined the skills U.S. agricultural cooperative directors need. This research identified skills – and, notably, behaviors – necessary for agricultural cooperative directors to ensure financial and operational success. Interviews and focus groups were conducted with cooperative leaders. Results were consistent across these three groups and suggest that successful directors must possess the following skills and behaviors: financial/business, governance, board leadership, industry knowledge and strategic planning. Results suggest that educating farmer directors on these skills and behaviors may benefit all farmer members of an agricultural cooperative.

Investor and venture capital activity within food, agriculture and bio renewables (AgriTech) continues to accelerate. Investors recognize promise in AgriTech due to pressing demand to provide food and bio renewable materials for our growing population. Cellular agriculture, meat produced in vitro versus in vivo is one specific space where exceptional investor activity is occurring. This work captures investor and key informant perspectives primarily from North America about cellular agriculture by utilizing thematic analysis from qualitative interview data. Findings highlight the role and perspectives of strategic capital as a necessary mechanism to fund bringing cellular meat technologies to the marketplace. The data also indicated that cellular agriculture products would likely complement existing meat products like plant-based meats and that massive infrastructure is required to produce these products at scale. In addition, respondents posited that higher income, urban and politically liberal consumers would likely be early adopters of cellular meat products and that a significant challenge will be providing availability to the wider less affluent population.

A market-oriented reform of China’s 2016 Temporary Purchase and Storage Policy (TPSP) is important for improving the price-forming mechanism of maize. Using monthly, province-level panel data and a dynamic spatial econometric model, this study distinguishes the heterogeneous spatial price transmissions of maize under officially supportive and market-oriented regimes. Our empirical results show that the spatial transmission of maize prices was remarkably distorted under the TPSP. Simultaneously, its market-oriented reform has greatly reduced regional price differences and generated a more flexible and much smoother spatial price transmission. The reform provides important insights for improving agricultural support regimes for other products in China.

Fertilizantes Tocantins was founded by José Eduardo Motta in 2003, out of his desire of taking advantage of the fast-growing agricultural businesses in the northern region of Brazil. He had previous knowledge of the fertilizer sector due to his work in his father’s business for several years. After an impressive success and enormous growth rates until 2016, 50% plus one shares of the company were sold to EuroChem, a European fertilizer producer. This was part of Fertilizantes Tocantins’ strategy to achieve even greater and sustainable growth. In 2020 EuroChem bought the remaining shares of Fertilizantes Tocantins, becoming its sole controller. The company still maintains most of its operational structure and now is fueled with capital and other assets from EuroChem. The challenge ahead lies in being able to maintain the organizational culture and winning position while bringing the best of its controller’s assets to achieve the goal of being a leader in the Brazilian fertilizer market.

Rural development has become a significant policy challenge in Europe. More employment opportunities have increasingly been concentrated in urban areas, leaving rural regions with ever-continuing down-fall in terms of population size and economic growth. In this context, rural entrepreneurship activity that positively influences rural communities is embedded in broader social or structural policies at the European level. The aim of the article is to investigate societal and economic challenges and their innovative solutions in five European rural regions: Croatia (Slovania), Germany (Münsterland, Saxony-Anhalt), Poland (Małopolska), and Portugal (Alto Minho). This study follows a multi-case method which investigates the diversity of challenges and solutions in selected European rural areas. The comparative analysis reveals that most essential activities aimed at alleviating the development problems of rural areas include education of local communities, improvement of economic and digital infrastructure, activities supporting production and promotion of local products, promotion of cooperation between local communities and producers, and stronger orientation of local policy towards financial support of production enterprises and farms. The conclusions resulting from the study lead to formulating recommendations concerning rural policies in the context of developing entrepreneurship strategies in rural areas.

Case study competition is an effective tool used in higher educational institutions to augment students’ learning experience. Although many studies have explored this phenomenon in business and management discipline, no study has been conducted in agribusiness yet. The current research is conducted to explore students’ perceptions towards agribusiness case study based on cognitive ability, affective ability and development ability. It further explores how cultural difference, students’ discipline, and training experience influence participants’ perceived benefits. Using online survey and a face-to-face interview, it selected 65 participants who had the experience of the agribusiness case study competition. According to students perception, it is apparent that culture had shown main effect in all aspects, while discipline only made a significant difference in development ability. The qualitative analysis unveiled that students preferred to be trained by advisors belonging to field of agricultural economics and management, and are enthusiastic to deal with the real business world issues, and also hold experience of past competitions. Based on these findings, this study may provide guidelines to educators and organizers to improve the case study method of learning and teaching, and efficiently planned the strategies required for competition.

In the context of intensified Halyomorpha halys infestations in Italy, this paper provides a very first investigation of key factors that drive fruit growers’ intention to participate in a mutual fund (MF) compensating production losses due to this invasive insect. Data were collected in Veneto Region in Italy, where many farmers suffered H. halys attacks, and interest in the development of innovative risk management tools is growing. The study investigates how behavioral (risk attitude, risk perception) and personality factors (self-efficacy, locus of control) explain farmers’ intention to participate in the MF, additionally controlling for a large number of primary control data (e.g. farmers’ perceptions and characteristics, farm characteristics). The study assumes approximate sparsity and applies the least absolute shrinkage and selection operator (LASSO), a machine learning technique which represents an original approach for research on risk management. Our empirical analysis reveals that farmers’ intention to participate in the MF is driven by an interplay between the perceived risk of production loss, the benefits from participation in the fund, and the farm age, rather than by socio-economic characteristics of the farm. Results provide valuable insights for policymakers and local stakeholders to implement a mutual fund close to the farmers’ needs.

Social embeddedness always plays important role in facilitating agricultural technology diffusion. However, in China, dramatic changes have occurred in the social embeddedness of rural households in the transition from ‘acquaintance society’ to ‘semi-acquaintance society’. Could this be the reason for the debate over the role of social embeddedness? What are the differences in the role of social embeddedness between farmers with different land scales? Based on survey data from 583 rural households from Zhejiang Province, China, we used an endogenous switching regression model to answer these questions. The results indicated there are significant differences in social embeddedness between large- and small-scale households. Although the influence of social embeddedness on technology adoption remains significant, its function is significantly different between small- and large-scale farmers. To avoid technological lock-in for small-scale farmers, the government should strengthen the information push and expand the coverage of environmental-friendly agricultural subsidies for them.

Using data on farmland values in Indiana and Iowa, this study examines the risk and return characteristics surrounding top, medium, and poor farmland qualities in different locations in these two states. We find that systematic risks of locations/qualities are very low (indistinguishable from 0). In terms of risk-adjusted return, our results show that Indiana farmland has more excess return and higher reward-to-risk ratios than Iowa. Also, adding the quality dimension to the geographic dimension in portfolio selection strategies improved the portfolio reward-to-risk ratio for Indiana but not for Iowa. Interestingly, we found that the average quality farmland has more weight in portfolios relative to top- and poor-quality farmland.